Cas no 1807209-44-4 (2-Bromo-6-methyl-4-nitrobenzoic acid)

• Product Name: 2-Bromo-6-methyl-4-nitrobenzoic acid
• CAS No: 1807209-44-4
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• MDL: MFCD28745203
• CID: 3044492
• PubChem ID: 119011498
• Update Time: 2025-06-09

2-Bromo-6-methyl-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-methyl-4-nitrobenzoic acid
• AK383066
• DS-12861
• CS-0161310
• MFCD28745203
• AKOS027376937
• C73474
• 1807209-44-4
• 2-Bromo-6-methyl-4-nitrobenzoicacid

• MDL： MFCD28745203
• Inchi： 1S/C8H6BrNO4/c1-4-2-5(10(13)14)3-6(9)7(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： OEZGSEGSWSTHCF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.94802g/mol
• Monoisotopic Mass: 258.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• XLogP3: 2.3

Experimental Properties

• Boiling Point: 394.2±42.0°C at 760 mmHg

2-Bromo-6-methyl-4-nitrobenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature